1-Amino-3-methylpiperidin-4-ol
Overview
Description
Synthesis Analysis
The synthesis of 1-Amino-3-methylpiperidin-4-ol involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives . These include substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Molecular Structure Analysis
The molecular structure of 1-Amino-3-methylpiperidin-4-ol is characterized by a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The structure can be further analyzed using techniques such as X-ray diffraction .Chemical Reactions Analysis
1-Amino-3-methylpiperidin-4-ol is known for its reactivity in various chemical reactions. Its unique properties allow it to participate in a wide range of reactions, making it a valuable tool in scientific research.Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Amino-3-methylpiperidin-4-ol include a density of 0.9±0.1 g/cm3, a boiling point of 141.0±8.0 °C at 760 mmHg, and a vapor pressure of 6.0±0.3 mmHg at 25°C . It also has a molar refractivity of 34.9±0.3 cm3 .Scientific Research Applications
Drug Discovery and Development
Piperidine derivatives, including compounds like “1-Amino-3-methylpiperidin-4-ol”, play a crucial role in drug discovery. They are known for their pharmacophoric features which are utilized in various therapeutic applications. For instance, piperidine derivatives have been used as inhibitors in cancer treatment drugs .
Synthesis of Complex Molecules
These compounds are also significant in the synthesis of complex molecules. They serve as building blocks for creating a wide range of substances, including spiropiperidines and piperidinones, which have diverse scientific and industrial applications .
Research and Academic Studies
In academic research, piperidine derivatives are studied for their chemical properties and potential applications. They are subjects of numerous scientific papers and research projects aiming to discover new uses and synthesis methods .
Safety and Hazards
Future Directions
Piperidines, including 1-Amino-3-methylpiperidin-4-ol, are among the most important synthetic fragments for designing drugs . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This suggests that future research will likely focus on improving synthesis methods and exploring new applications for these compounds .
properties
IUPAC Name |
1-amino-3-methylpiperidin-4-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O/c1-5-4-8(7)3-2-6(5)9/h5-6,9H,2-4,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTFOQDGTJKCVTL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Amino-3-methylpiperidin-4-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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